Cas no 1805313-91-0 (Methyl 2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylate)
Methyl 2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylate
-
- Inchi: 1S/C9H10F2N2O2/c1-15-9(14)7-5(8(10)11)2-3-13-6(7)4-12/h2-3,8H,4,12H2,1H3
- InChI Key: OXOLHZRLTLINMD-UHFFFAOYSA-N
- SMILES: FC(C1C=CN=C(CN)C=1C(=O)OC)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 226
- XLogP3: 0.2
- Topological Polar Surface Area: 65.2
Methyl 2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029075532-250mg |
Methyl 2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylate |
1805313-91-0 | 97% | 250mg |
$470.40 | 2022-04-01 | |
| Alichem | A029075532-500mg |
Methyl 2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylate |
1805313-91-0 | 97% | 500mg |
$863.90 | 2022-04-01 | |
| Alichem | A029075532-1g |
Methyl 2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylate |
1805313-91-0 | 97% | 1g |
$1,579.40 | 2022-04-01 |
Methyl 2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylate Related Literature
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
Additional information on Methyl 2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylate
Methyl 2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805313-91-0): A Comprehensive Overview
Methyl 2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylate, identified by its CAS number 1805313-91-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmacological properties. The structural features of this molecule, particularly the presence of an aminomethyl group at the 2-position and a difluoromethyl group at the 4-position, contribute to its unique chemical and biological characteristics, making it a valuable scaffold for the development of novel therapeutic agents.
The Methyl 2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylate molecule exhibits a high degree of functional diversity, which is a critical factor in its potential application as a pharmacophore. The pyridine ring itself is a well-documented scaffold in medicinal chemistry, with numerous examples of drugs featuring this core structure. The introduction of the aminomethyl group at the 2-position enhances the compound's ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. This feature is particularly important in drug design, as it allows for the optimization of binding affinity and selectivity.
The presence of the difluoromethyl group at the 4-position adds another layer of complexity to the molecule's behavior. Difluoromethylation is a common strategy in medicinal chemistry due to its ability to improve metabolic stability, lipophilicity, and binding affinity. This modification can significantly alter the pharmacokinetic properties of a drug candidate, making it more suitable for clinical development. Recent studies have highlighted the importance of fluorinated compounds in modern drug design, demonstrating their potential to enhance drug efficacy and reduce side effects.
In recent years, there has been growing interest in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in various diseases. The Methyl 2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylate compound has shown promise in preclinical studies as a potential inhibitor of enzymes such as kinases and proteases. These enzymes are often implicated in pathways associated with cancer, inflammation, and other chronic diseases. The ability to modulate their activity through small-molecule inhibitors represents a significant therapeutic opportunity.
The synthesis of Methyl 2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the aminomethyl group typically involves nucleophilic substitution reactions, while the addition of the difluoromethyl group can be achieved through metal-catalyzed cross-coupling reactions or direct fluorination methods. Advanced synthetic techniques, such as flow chemistry and microwave-assisted synthesis, have been employed to improve reaction efficiency and scalability.
The biological evaluation of this compound has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit the activity of target enzymes with high specificity. Additionally, preliminary in vivo studies suggest that it exhibits good oral bioavailability and tolerability. These findings are encouraging and warrant further investigation into its potential as a therapeutic agent.
The role of computational chemistry in the design and optimization of drug candidates cannot be overstated. Molecular modeling techniques have been used to predict the binding modes of Methyl 2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylate with its target proteins, providing valuable insights into its mechanism of action. These computational studies have guided experimental efforts, leading to more efficient synthesis routes and improved pharmacological profiles.
The future prospects for this compound are promising. Ongoing research aims to explore its potential applications in treating various diseases by modulating key biological pathways. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical trials and ultimately bringing new therapies to patients in need.
In conclusion, Methyl 2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805313-91-0) is a compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with promising preclinical results, make it a valuable candidate for further investigation. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments.
1805313-91-0 (Methyl 2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)